Cas no 1804414-57-0 (2-Cyano-3-methyl-4-nitrobenzoic acid)

• Product Name: 2-Cyano-3-methyl-4-nitrobenzoic acid
• CAS No: 1804414-57-0
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 5004129
• Update Time: 2025-10-30

2-Cyano-3-methyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methyl-4-nitrobenzoic acid

• Inchi： 1S/C9H6N2O4/c1-5-7(4-10)6(9(12)13)2-3-8(5)11(14)15/h2-3H,1H3,(H,12,13)
• InChI Key： WGIBDGJDZGQOPF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 1.4
• Topological Polar Surface Area: 107

Additional information on 2-Cyano-3-methyl-4-nitrobenzoic acid

Recent Advances in the Application of 2-Cyano-3-methyl-4-nitrobenzoic acid (CAS: 1804414-57-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Cyano-3-methyl-4-nitrobenzoic acid (CAS: 1804414-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that 2-Cyano-3-methyl-4-nitrobenzoic acid serves as a versatile intermediate in the synthesis of various biologically active molecules. Its cyano and nitro functional groups make it a valuable building block for the development of novel inhibitors and modulators of enzymatic activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines.

In addition to its role in drug synthesis, 2-Cyano-3-methyl-4-nitrobenzoic acid has been investigated for its direct biological effects. Research published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits moderate antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The study suggested that further structural modifications could enhance its efficacy, making it a potential candidate for the development of new antibiotics.

Another area of interest is the compound's potential application in proteomics and chemical biology. A recent study in ACS Chemical Biology explored its use as a chemical probe to investigate protein-ligand interactions. The researchers utilized 2-Cyano-3-methyl-4-nitrobenzoic acid to label specific amino acid residues in proteins, enabling the identification of novel binding sites and facilitating the study of protein function and dynamics.

Despite these promising findings, challenges remain in the optimization of 2-Cyano-3-methyl-4-nitrobenzoic acid for therapeutic use. Issues such as solubility, stability, and bioavailability need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activities make it a compelling subject for future studies in chemical biology and pharmaceutical sciences.

In conclusion, 2-Cyano-3-methyl-4-nitrobenzoic acid (CAS: 1804414-57-0) represents a valuable tool and intermediate in modern drug discovery and chemical biology research. Its diverse applications, from kinase inhibitor synthesis to antimicrobial activity and protein labeling, underscore its potential to contribute to advancements in medicine and biotechnology. Continued research and development efforts are expected to unlock further possibilities for this compound in the coming years.